Cas no 1805286-57-0 (3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine)

• Product Name: 3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine
• CAS No: 1805286-57-0
• MF: C₇H₂Cl₂F₂N₂
• MW: 223.006986141205
• CID: 4849513
• Update Time: 2025-07-14

3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H2Cl2F2N2/c8-4-2-13-6(7(10)11)3(1-12)5(4)9/h2,7H
• InChI Key： CGXLGHMSAVTHSH-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine

Professional Introduction to 3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine (CAS No. 1805286-57-0)

3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine, a compound with the chemical identifier CAS No. 1805286-57-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a pyridine core with specific functional groups, has garnered considerable attention due to its versatile applications in drug discovery and molecular synthesis. The structural configuration of this molecule, characterized by its cyano, dichloro, and difluoromethyl substituents, endows it with unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The utility of 3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine stems from its ability to serve as a building block in the synthesis of more complex pharmacophores. In recent years, there has been a growing interest in pyridine derivatives due to their prevalence in biologically active molecules. The presence of electron-withdrawing groups such as the cyano and dichloro substituents enhances the electrophilicity of the pyridine ring, facilitating reactions that are crucial for constructing intricate molecular frameworks. Additionally, the difluoromethyl group introduces additional electronic and steric effects that can fine-tune the biological activity of derived compounds.

Recent research has highlighted the role of 3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine in the development of innovative therapeutic strategies. For instance, studies have demonstrated its potential as a precursor in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The pyridine scaffold is particularly well-suited for targeting protein-protein interactions, making it an attractive scaffold for drug design. The cyano group can participate in hydrogen bonding interactions with biological targets, while the dichloro and difluoromethyl groups can modulate binding affinity and selectivity.

In addition to its applications in oncology, 3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine has shown promise in addressing neurological disorders. Researchers have leveraged its structural features to develop novel compounds that interact with neurotransmitter receptors and ion channels. The ability to precisely tune the electronic properties of the molecule allows for the creation of ligands with high specificity for target proteins involved in conditions such as Alzheimer's disease and Parkinson's disease. The cyano group's interaction with polar residues in protein binding pockets further enhances binding affinity.

The synthesis of 3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include chlorination reactions to introduce the dichloro substituents, followed by cyanation to incorporate the cyano group. The introduction of the difluoromethyl group is often achieved through metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic methodologies underscore the compound's importance as a versatile intermediate in medicinal chemistry.

The influence of substituent effects on the reactivity and selectivity of 3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine has been extensively studied. Computational modeling and experimental investigations have provided insights into how these functional groups influence molecular interactions at both the chemical and biological levels. For example, density functional theory (DFT) studies have revealed that the electron-withdrawing nature of the cyano group stabilizes reactive intermediates during catalytic processes. Meanwhile, the dichloro and difluoromethyl groups modulate steric hindrance and electronic distribution within binding pockets.

The growing body of evidence supporting the utility of CAS No. 1805286-57-0 has prompted its incorporation into numerous drug discovery programs worldwide. Pharmaceutical companies have utilized this compound as a key intermediate in synthesizing novel small-molecule drugs with improved pharmacokinetic profiles and reduced toxicity. Its structural features allow for fine-tuning of physicochemical properties such as solubility, metabolic stability, and cell permeability—critical factors in drug development.

The future prospects for 3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine are promising as research continues to uncover new applications and synthetic pathways. Advances in green chemistry principles may lead to more sustainable methods for producing this compound without compromising yield or purity. Additionally, interdisciplinary approaches combining computational chemistry with experimental pharmacology will further enhance our understanding of its potential applications.

In conclusion, 3-Cyano-4,5-dichloro-2-(difluoromethyl)pyridine (CAS No. 1805286-57-0) stands out as a pivotal compound in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as a versatile intermediate in drug discovery underscores its significance in addressing various therapeutic challenges worldwide. As research progresses and new methodologies emerge，this compound will continue to play a vital role in advancing medical science.